Cas no 2094377-20-3 (1-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-4-(thiophen-2-yl)butane-1,4-dione)

• Product Name: 1-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-4-(thiophen-2-yl)butane-1,4-dione
• CAS No: 2094377-20-3
• MF: C₁₈H₂₄N₂O₃S
• MW: 348.459763526917
• CID: 5908120
• PubChem ID: 126815615
• Update Time: 2025-07-09

1-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-4-(thiophen-2-yl)butane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2094377-20-3
• 1-[4-(3,3-dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-4-(thiophen-2-yl)butane-1,4-dione
• EN300-6664110
• AKOS033811469
• Z2232507910
• 1-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-4-(thiophen-2-yl)butane-1,4-dione

• Inchi： 1S/C18H24N2O3S/c1-18(2)16(19-17(18)23)12-7-9-20(10-8-12)15(22)6-5-13(21)14-4-3-11-24-14/h3-4,11-12,16H,5-10H2,1-2H3,(H,19,23)
• InChI Key： LNGMEFRWOWJLTK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCC(N1CCC(CC1)C1C(C)(C)C(N1)=O)=O)=O

Computed Properties

• Exact Mass: 348.15076381g/mol
• Monoisotopic Mass: 348.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.7Ų

Additional information on 1-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-4-(thiophen-2-yl)butane-1,4-dione

Research Brief on 1-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-4-(thiophen-2-yl)butane-1,4-dione (CAS: 2094377-20-3)

The compound 1-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-4-(thiophen-2-yl)butane-1,4-dione (CAS: 2094377-20-3) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The structural complexity of this molecule, featuring a unique azetidinone core and thiophene moiety, suggests its potential as a scaffold for drug development, particularly in targeting protein-protein interactions or enzymatic pathways.

Recent studies have demonstrated that this compound exhibits significant inhibitory activity against specific kinase targets, which are implicated in various disease pathways, including cancer and inflammatory disorders. The presence of the 3,3-dimethyl-4-oxoazetidin-2-yl group is believed to contribute to its binding affinity and selectivity, while the thiophene moiety enhances its pharmacokinetic properties. Preliminary in vitro assays have shown promising results, with IC50 values in the nanomolar range for certain kinase targets, making it a viable lead compound for further optimization.

The synthesis of 1-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-4-(thiophen-2-yl)butane-1,4-dione involves a multi-step process, starting with the construction of the azetidinone ring followed by piperidine and thiophene incorporation. Recent advancements in synthetic methodologies have improved the yield and purity of the final product, facilitating its use in biological studies. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions responsible for its bioactivity, guiding further structural modifications.

In vivo studies have further validated the therapeutic potential of this compound. Animal models of disease have shown that it can effectively modulate target pathways with minimal off-target effects. Pharmacokinetic analyses indicate favorable absorption and distribution profiles, although further optimization may be required to enhance metabolic stability and reduce potential toxicity. These findings position the compound as a strong candidate for preclinical development, with potential applications in oncology and immunology.

In conclusion, 1-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-4-(thiophen-2-yl)butane-1,4-dione represents a significant advancement in the search for novel therapeutic agents. Its unique structural features and promising biological activity warrant further investigation, including detailed mechanistic studies and clinical translation efforts. Future research should focus on optimizing its pharmacological properties and exploring its efficacy in combination therapies.